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Compound of Interest

Compound Name: 7-Ethyl-2-methyl-4-undecanol

Cat. No.: B090644

An In-depth Technical Guide to the Chemical Properties of 7-Ethyl-2-methyl-4-undecanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of 7-
Ethyl-2-methyl-4-undecanol (CAS No. 103-20-8). The information is compiled from various
chemical data repositories and is intended to serve as a foundational resource for
professionals in research and development.

Chemical and Physical Properties

7-Ethyl-2-methyl-4-undecanol is a branched-chain aliphatic alcohol. It is described as a
colorless to almost colorless clear liquid and is used as an intermediate in the production of
fragrances, synthetic lubricants, defoamers, and surfactants[1][2].

Table 1: General Chemical Information
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Property Value Source(s)

CAS Number 103-20-8 [31[4]

Molecular Formula C14H300 [3114]

Molecular Weight 214.39 g/mol [31[4]
2-Methyl-7-ethyl-4-undecanol,

Synonyms Tetradecanol, Tetradecyl [3]
Alcohol
InChl=1S/C14H300/c1-5-7-8-

InChl 13(6-2)9-10-14(15)11- [3]
12(3)4/h12-15H,5-11H2,1-4H3
JKKBSZCOVNFRCQ-

InChliKey [3]
UHFFFAOYSA-N

SMILES CCcCcc(ce)cee(o)ee(e)e [3]

Table 2: Physical Properties

Property Value Source(s)
Colorless to Almost colorless

Appearance o [3]
clear liquid

Purity >98.0% (GC) [3]

Density 0.83 g/cm?3 [5]

Boiling Point 264.2 °C at 760 mmHg [5]

Flash Point 1149 °C [5]

Vapor Pressure

0.00137 mmHg at 25 °C

[5]

Refractive Index

1.441

[5]

Spectroscopic Data
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Spectroscopic data is crucial for the identification and structural elucidation of chemical
compounds. While detailed experimental protocols for 7-Ethyl-2-methyl-4-undecanol are not
readily available in the public domain, the following types of spectroscopic data have been
referenced for this compound.

Table 3: Available Spectroscopic Data

Spectroscopy Type Available Information Source(s)

Spectrum available, acquired
1H NMR . [6]
at 400 MHz in CDCls.

Spectrum available, acquired
13C NMR ) [6]
in CDCls.

Spectrum available (liquid
Infrared (IR) film) [6]
ilm).

Raman Spectrum available. [6]

Electron ionization mass
Mass Spectrometry (MS) ] [6]
spectrum available.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and analysis of 7-Ethyl-2-
methyl-4-undecanol are not publicly available. However, generalized protocols for the analysis
of long-chain branched alcohols are provided below as a reference for researchers.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis (General Protocol)

GC-MS is a common technique for the separation and identification of volatile and semi-volatile
organic compounds like long-chain alcohols.
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Duta Processing
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Caption: Generalized workflow for GC-MS analysis of a long-chain alcohol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(General Protocol)

NMR spectroscopy is a powerful tool for elucidating the detailed molecular structure of organic
compounds.

Click to download full resolution via product page

Caption: Generalized workflow for NMR analysis of an organic compound.

Biological Activity and Signaling Pathways

As of the date of this document, there is no publicly available information regarding the
biological activity of 7-Ethyl-2-methyl-4-undecanol. Searches of scientific literature and
toxicological databases did not yield any studies on its metabolic pathways, its effects on
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signaling pathways, or its potential therapeutic or adverse effects. This represents a significant
knowledge gap and an area for future research.

Safety and Handling

Based on available safety data sheets, 7-Ethyl-2-methyl-4-undecanol is irritating to the eyes,
respiratory system, and skin[7]. Standard laboratory safety precautions, including the use of
personal protective equipment such as gloves, safety glasses, and a lab coat, should be
followed when handling this chemical. Work should be conducted in a well-ventilated area or
under a fume hood.

Synthesis

While specific, detailed synthesis protocols for 7-Ethyl-2-methyl-4-undecanol are not provided
in the public literature, a potential logical retrosynthetic analysis can be proposed based on its
structure.

C4-0 Disconnection (Grignard Reaction)

sec-Butylmagnesium bromide

2-Methyl-1-heptanal |- 7-Ethyl-2-methyl-4-undecanol

C4-C5 Disconnection (Alternative Grignard)

2-Methyl-4-undecanone

Ethylmagnesium bromide |-

Click to download full resolution via product page

Caption: Possible retrosynthetic pathways for 7-Ethyl-2-methyl-4-undecanol.
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Disclaimer: This document is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a comprehensive safety data sheet (SDS) or for the
user's own risk assessment. Users should consult the relevant SDS and other safety resources
before handling this chemical. The absence of information on biological activity does not imply
that the substance is harmless.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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